Cas no 74530-03-3 ((6-chloro-1H-benzotriazol-1-yl)(4-methylphenyl)methanone)

(6-chloro-1H-benzotriazol-1-yl)(4-methylphenyl)methanone structure
74530-03-3 structure
Product Name:(6-chloro-1H-benzotriazol-1-yl)(4-methylphenyl)methanone
CAS No:74530-03-3
MF:C14H10ClN3O
MW:271.701701641083
CID:1771181
PubChem ID:156498
Update Time:2025-04-21

(6-chloro-1H-benzotriazol-1-yl)(4-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (6-chloro-1H-benzotriazol-1-yl)(4-methylphenyl)methanone
    • 1H-Benzotriazole, 6-chloro-1-(4-methylbenzoyl)-
    • (6-chlorobenzotriazol-1-yl)-(4-methylphenyl)methanone
    • DTXSID20225531
    • (6-Chloro-1H-benzo[d][1,2,3]triazol-1-yl)(p-tolyl)methanone
    • 74530-03-3
    • Inchi: 1S/C14H10ClN3O/c1-9-2-4-10(5-3-9)14(19)18-13-8-11(15)6-7-12(13)16-17-18/h2-8H,1H3
    • InChI Key: MBTZRSGIOIWJQU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C(C1C=CC(C)=CC=1)=O)N=N2

Computed Properties

  • Exact Mass: 271.0514
  • Monoisotopic Mass: 271.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 458.6°C at 760 mmHg
  • Flash Point: 231.2°C
  • Refractive Index: 1.677
  • PSA: 47.78
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